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Compound of Interest

3-Amino-5-bromopyridine-2-
Compound Name:
carboxylic acid

Cat. No.: B582003

Technical Guide: 3-Amino-5-bromopyridine-2-
carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
synthesis of 3-Amino-5-bromopyridine-2-carboxylic acid, a key intermediate in the
development of various pharmaceutical compounds.

Core Chemical Data

The fundamental quantitative data for 3-Amino-5-bromopyridine-2-carboxylic acid is
summarized in the table below for easy reference and comparison.
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Property Value Citations
Molecular Formula C6H5BrN202 [1112]
Molecular Weight 217.02 g/mol [1]

Exact Mass 215.95344 Da [11[2]

3-amino-5-bromopyridine-2-
IUPAC Name ) ) [1]
carboxylic acid

CAS Number 870997-85-6 [1]12]

Synthesis Protocol

A common method for the synthesis of 3-Amino-5-bromopyridine-2-carboxylic acid involves
the hydrolysis of 3-amino-5-bromo-pyridine-2-carboxylic acid amide. The following protocol is a
detailed methodology for this key reaction.

Objective: To synthesize 3-Amino-5-bromopyridine-2-carboxylic acid.
Materials:

e 3-amino-5-bromo-pyridine-2-carboxylic acid amide (1.05 g, 0.0049 mol)
e Aqueous sodium hydroxide solution (0.98 g in 10 mL water, 0.0245 mol)
e 2N Hydrochloric Acid (HCI)

e 100 mL round bottom flask

» Reflux condenser

e Stirring apparatus

o Filtration apparatus

e Drying oven

Procedure:
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e To a 100 mL round bottom flask, add 3-amino-5-bromo-pyridine-2-carboxylic acid amide
(1.05 g) and the aqueous sodium hydroxide solution.[2]

e The reaction mixture is then stirred at reflux temperature for a duration of 5 hours.[2][3]

» Following the reflux, the volatile components are evaporated under reduced pressure to yield
a residue.[2][3]

e The resulting residue is neutralized to a pH of 7.0 by the addition of 2N HCI at a temperature
of 0°C. This will cause the product to precipitate out of the solution.[2][3]

e The precipitate is then collected via filtration.

e The filtered solid is dried to obtain the final product, 3-Amino-5-bromopyridine-2-
carboxylic acid, which typically appears as a light yellow solid.[2][3]

Experimental Workflow

The following diagram illustrates the key stages in the synthesis of 3-Amino-5-bromopyridine-
2-carboxylic acid.
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Synthesis Workflow for 3-Amino-5-bromopyridine-2-carboxylic acid.

Applications in Drug Development

3-Amino-5-bromopyridine-2-carboxylic acid serves as a crucial building block in the
synthesis of more complex molecules with therapeutic potential. Notably, it is utilized in the
preparation of macrocyclic glucagon-like peptide 1 (GLP-1) receptor agonists, which are a
class of drugs used in the treatment of type 2 diabetes and obesity.[3] Its structural features
allow for further chemical modifications, making it a versatile intermediate in the design and
development of novel pharmaceutical agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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